6-Azacholestane
6-Azacholestane
Brand Name:
Vulcanchem
CAS No.:
16359-52-7
VCID:
VC0100145
InChI:
InChI=1S/C26H47N/c1-18(2)9-8-10-19(3)21-12-13-22-20-17-27-24-11-6-7-15-26(24,5)23(20)14-16-25(21,22)4/h18-24,27H,6-17H2,1-5H3/t19-,20+,21-,22+,23+,24?,25-,26-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CNC4C3(CCCC4)C)C
Molecular Formula:
C26H47N
Molecular Weight:
373.7 g/mol
6-Azacholestane
CAS No.: 16359-52-7
Main Products
VCID: VC0100145
Molecular Formula: C26H47N
Molecular Weight: 373.7 g/mol
| CAS No. | 16359-52-7 |
|---|---|
| Product Name | 6-Azacholestane |
| Molecular Formula | C26H47N |
| Molecular Weight | 373.7 g/mol |
| IUPAC Name | (1R,3aS,3bS,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,4,5,5a,6,7,8,9,9b,10,11-tetradecahydro-1H-cyclopenta[i]phenanthridine |
| Standard InChI | InChI=1S/C26H47N/c1-18(2)9-8-10-19(3)21-12-13-22-20-17-27-24-11-6-7-15-26(24,5)23(20)14-16-25(21,22)4/h18-24,27H,6-17H2,1-5H3/t19-,20+,21-,22+,23+,24?,25-,26-/m1/s1 |
| Standard InChIKey | YLKOZEVIQPQDJI-QKTBPOANSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CNC4[C@@]3(CCCC4)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CNC4C3(CCCC4)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CNC4C3(CCCC4)C)C |
| Synonyms | 6-Azacholestane |
| PubChem Compound | 22296622 |
| Last Modified | Nov 11 2021 |
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